Cas no 66401-62-5 ((2S)-2-Pyrrolidineethanol)

(2S)-2-Pyrrolidineethanol Properties

Names and Identifiers

• (2S)-2-Pyrrolidineethanol
• (S)-2-Pyrrolidin-2-yl-ethanol
• AKOS006354278
• (S)-2-PYRROLIDIN-2-YL-ETHANOL
• 66401-62-5
• SCHEMBL1190914
• 2-[(2S)-pyrrolidin-2-yl]ethanol
• JZXVADSBLRIAIB-LURJTMIESA-N
• (S)-2-(pyrrolidin-2-yl)ethan-1-ol
• 2-Pyrrolidineethanol, (S)-
• (2s)-2-(2-hydroxyethyl)pyrrolidine
• DTXSID70472018
• DS-018195
• +Expand

• InChIKey： JZXVADSBLRIAIB-LURJTMIESA-N
• Inchi： InChI=1S/C6H13NO/c8-5-3-6-2-1-4-7-6/h6-8H,1-5H2/t6-/m0/s1
• SMILES： C1CC(NC1)CCO

Computed Properties

• Exact Mass: 115.09979
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 115.099714038g/mol
• Heavy Atom Count: 8
• Complexity: 65.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26